Cas no 1145-66-0 (Thiourea,N-(4-methylphenyl)-N'-phenyl-)

• Product name: Thiourea,N-(4-methylphenyl)-N'-phenyl-
• CAS No: 1145-66-0
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• CID: 165957
• PubChem ID: 853904

Thiourea,N-(4-methylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-phenylthiourea
• Thiourea,N-(4-methylphenyl)-N'-phenyl-
• 1-phenyl 3-p-tolylthiocarbamide
• 1-phenyl-3-p-tolyl-2-thiourea
• 1-phenyl-3-p-tolyl-thiourea
• 1-Phenyl-3-p-tolylthiourea
• AC1LGYI3
• ARONIS023055
• Carbanilide, 4-methylthio-
• CHEMBL1910057
• MR D1
• N-(p-methylphenyl)-N'-phenylthiourea
• N-phenyl-N'-p-tolylthiourea
• NSC131960
• WLN: SUYMR&amp
• NSC-131960
• 1145-66-0
• AKOS000489500
• 1-Phenyl-3-(p-tolyl)thiourea
• SCHEMBL5451731
• Thiourea, N-(4-methylphenyl)-N'-phenyl-
• N-(4-Methylphenyl)-N'-phenylthiourea #
• NZPBFKQKPZEPED-UHFFFAOYSA-N
• 1-phenyl-3-(p-tolyl)-2-thiourea
• 3-(4-METHYLPHENYL)-1-PHENYLTHIOUREA
• DTXSID50357516
• BDBM50356175
• Urea, 1-phenyl-2-thio-3-(p-tolyl)-
• WLN: SUYMR&MR D1

• Inchi： InChI=1S/C14H14N2S/c1-11-7-9-13(10-8-11)16-14(17)15-12-5-3-2-4-6-12/h2-10H,1H3,(H2,15,16,17)
• InChI Key： NZPBFKQKPZEPED-UHFFFAOYSA-N
• SMILES： CC1=CC=C(NC(NC2=CC=CC=C2)=S)C=C1

Computed Properties

• Exact Mass: 242.08792
• Monoisotopic Mass: 242.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 363.5°Cat760mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.726
• PSA: 24.06
• LogP: 3.94990